Cas no 1485470-80-1 (bicyclo[5.1.0]octane-4-carboxylic acid)

• Product Name: bicyclo[5.1.0]octane-4-carboxylic acid
• CAS No: 1485470-80-1
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 4601896
• Update Time: 2025-07-19

bicyclo[5.1.0]octane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• bicyclo[5.1.0]octane-4-carboxylic acid

• Inchi： 1S/C9H14O2/c10-9(11)6-1-3-7-5-8(7)4-2-6/h6-8H,1-5H2,(H,10,11)
• InChI Key： SYZCVZHKNRHROQ-UHFFFAOYSA-N
• SMILES： C12C(C1)CCC(C(O)=O)CC2

Additional information on bicyclo[5.1.0]octane-4-carboxylic acid

Introduction to Bicyclo[5.1.0]octane-4-carboxylic Acid (CAS No. 1485470-80-1)

Bicyclo[5.1.0]octane-4-carboxylic acid, a compound with the chemical identifier CAS No. 1485470-80-1, is a structurally intriguing molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bicyclic lactone derivative features a fused ring system that presents unique challenges and opportunities for synthetic chemists and biologists alike.

The molecular framework of bicyclo[5.1.0]octane-4-carboxylic acid consists of three interconnected rings, including a cyclohexane ring and two five-membered rings, which contribute to its complex stereochemistry. The presence of a carboxylic acid functional group at the 4-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This compound's structural motif has been explored in various contexts, including its potential applications in drug discovery and material science.

In recent years, the study of heterocyclic compounds has seen considerable advancements, particularly in understanding their biological activities and synthetic utility. Bicyclo[5.1.0]octane-4-carboxylic acid has been investigated for its role as a building block in the construction of pharmacophores, which are key structural features responsible for the biological activity of drugs. Researchers have leveraged its rigid bicyclic core to develop novel molecules with potential therapeutic effects.

One of the most compelling aspects of bicyclo[5.1.0]octane-4-carboxylic acid is its versatility in synthetic transformations. The compound can undergo various reactions, such as nucleophilic additions and eliminations, which allow chemists to modify its structure in diverse ways. These modifications have led to the development of new derivatives with enhanced properties, making it an attractive candidate for further exploration.

The pharmaceutical industry has been particularly interested in exploring the potential of bicyclo[5.1.0]octane derivatives due to their unique chemical properties and biological relevance. Several studies have demonstrated the ability of this compound to interact with biological targets, suggesting its potential as an active ingredient in future medications. For instance, researchers have investigated its interactions with enzymes and receptors, which are critical for many physiological processes.

Advances in computational chemistry have also played a significant role in understanding the behavior of bicyclo[5.1.0]octane-4-carboxylic acid. Molecular modeling techniques have allowed scientists to predict how this compound might behave in different environments, providing insights into its reactivity and potential applications. These computational studies have complemented experimental work, leading to a more comprehensive understanding of its properties.

In addition to its pharmaceutical applications, bicyclo[5.1.0]octane-4-carboxylic acid has shown promise in material science research. Its unique structural features make it a suitable candidate for developing new materials with specialized properties, such as enhanced stability or specific recognition capabilities. These applications highlight the broad utility of this compound beyond traditional drug development.

The synthesis of complex molecules like bicyclo[5.1.0]octane-4-carboxylic acid often requires innovative synthetic strategies that push the boundaries of organic chemistry. Researchers have developed novel catalytic systems and reaction conditions that enable the efficient construction of these intricate structures. Such advancements not only contribute to the field but also open up new possibilities for future research.

The study of natural products has also provided inspiration for synthetic chemists working with bicyclo[5.1.0]octane derivatives. Many natural compounds exhibit similar structural motifs and have been found to possess remarkable biological activities. By mimicking these natural structures, scientists aim to develop synthetic analogs with improved efficacy and reduced side effects.

As research continues to evolve, the applications of bicyclo[5.1.0]octane-4-carboxylic acid are expected to expand further. New methodologies and technologies will undoubtedly emerge, offering fresh perspectives on how this compound can be utilized in various scientific disciplines. The ongoing exploration of its properties and potential applications underscores its significance as a key molecule in modern chemistry.